5-ethyl-N-[1-(pyridin-4-yl)ethyl]thiophene-3-carboxamide

• IUPAC Name: 5-ethyl-N-(1-pyridin-4-ylethyl)thiophene-3-carboxamide
• InChI: InChI=1S/C14H16N2OS/c1-3-13-8-12(9-18-13)14(17)16-10(2)11-4-6-15-7-5-11/h4-10H,3H2,1-2H3,(H,16,17)
• InChI Key: GWTHZFRFZKOSML-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CS1)C(=O)NC(C)C2=CC=NC=C2
• Molecular Formula: C14H16N2OS
• Molecular Weight: 260.36 g/mol

Description

5-ethyl-N-[1-(pyridin-4-yl)ethyl]thiophene-3-carboxamide is a heterocyclic compound that contains a thiophene ring substituted with an ethyl group and a carboxamide group. The compound also features a pyridine ring attached to the carboxamide group. This structure makes it an interesting molecule for various chemical and biological applications due to its unique properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-ethyl-N-[1-(pyridin-4-yl)ethyl]thiophene-3-carboxamide typically involves the following steps:

Formation of the Thiophene Ring: The thiophene ring can be synthesized through the cyclization of suitable precursors, such as 1,4-diketones, in the presence of sulfur sources.

Substitution Reactions: The ethyl group can be introduced via alkylation reactions using ethyl halides.

Amidation: The carboxamide group is formed by reacting the carboxylic acid derivative of thiophene with an amine, such as 1-(pyridin-4-yl)ethylamine, under suitable conditions.

Industrial Production Methods

Industrial production methods for this compound may involve optimizing the above synthetic routes for large-scale production. This includes using continuous flow reactors, optimizing reaction conditions for higher yields, and employing purification techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

5-ethyl-N-[1-(pyridin-4-yl)ethyl]thiophene-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The carboxamide group can be reduced to form amines.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the thiophene and pyridine rings.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Substitution: Halogenating agents, alkylating agents, and nucleophiles are used under appropriate conditions.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Amines.

Substitution: Various substituted thiophene and pyridine derivatives.

Scientific Research Applications

5-ethyl-N-[1-(pyridin-4-yl)ethyl]thiophene-3-carboxamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored for its potential as a therapeutic agent due to its unique structure and reactivity.

Industry: Utilized in the development of new materials and as a precursor for various chemical processes.

Mechanism of Action

The mechanism of action of 5-ethyl-N-[1-(pyridin-4-yl)ethyl]thiophene-3-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

Thiophene Derivatives: Compounds like thiophene-2-carboxamide and thiophene-3-carboxamide share structural similarities.

Pyridine Derivatives: Compounds such as N-(pyridin-4-yl)thiophene-3-carboxamide.

Uniqueness

5-ethyl-N-[1-(pyridin-4-yl)ethyl]thiophene-3-carboxamide is unique due to the presence of both the ethyl group and the pyridine ring, which confer distinct chemical and biological properties